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Compound of Interest

Compound Name: ZLJ-6

Cat. No.: B1662394 Get Quote

For Immediate Release

[CITY, State] – [Date] – This technical guide provides a comprehensive overview of the

chemical compound ZLJ-6, identified as 2-chloroethane-1-sulfonic acid. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. It details the chemical structure, properties, synthesis protocols, and known

applications of this compound, addressing the frequent inquiries surrounding its nature.

Initial searches for "ZLJ-6" in various chemical and biological databases did not yield a specific

entry. However, the designation "ZLJ" is assigned to 2-chloroethane-1-sulfonic acid in the

RCSB Protein Data Bank. It is therefore highly probable that "ZLJ-6" is a colloquial or

laboratory-specific identifier for this compound. This guide will proceed with the technical

details of 2-chloroethane-1-sulfonic acid.

Core Chemical Data
2-Chloroethane-1-sulfonic acid is a simple organosulfur compound. Its properties are

summarized in the table below, compiled from various chemical databases.
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Property Value

Systematic Name 2-chloroethanesulfonic acid

Synonyms 2-Chloroethanesulphonic acid, ZLJ

Molecular Formula C₂H₅ClO₃S

Molecular Weight 144.58 g/mol [1]

CAS Number 18024-00-5[1]

InChI
InChI=1S/C2H5ClO3S/c3-1-2-7(4,5)6/h1-2H2,

(H,4,5,6)[1]

SMILES C(CCl)S(=O)(=O)O

Appearance White crystalline powder (for its sodium salt)[2]

Solubility The sodium salt is highly soluble in water[1]

Melting Point
292 °C (decomposes) for the sodium salt

monohydrate[2][3]

Experimental Protocols: Synthesis of Sodium 2-
Chloroethanesulfonate
The sodium salt of 2-chloroethane-1-sulfonic acid is a common and stable form of this

compound. A prevalent and efficient method for its synthesis involves the reaction of a 1,2-

dihaloethane with sodium sulfite. The following protocol is based on a patented method.[4]

Objective: To synthesize sodium 2-chloroethanesulfonate via the reaction of 1-bromo-2-

chloroethane with sodium sulfite.

Materials:

1-bromo-2-chloroethane

Sodium sulfite

Copper (I) chloride (catalyst)
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Tetrabutylammonium chloride (catalyst)

Deionized water

Methanol

Three-necked round-bottom flask

Stirrer

Heating mantle with temperature control

Condenser

Dropping funnel

Procedure:

To a three-necked flask, add 440 ml of water, 0.8 mol of sodium sulfite, 0.08 mol of copper (I)

chloride, and 0.02 mol of tetrabutylammonium chloride.[5]

Heat the mixture to 50°C with stirring.[5]

Slowly add 4 mol of 1-bromo-2-chloroethane dropwise over a period of 1 hour.[5]

After the addition is complete, continue stirring the reaction mixture at 50°C for an additional

0.5 hours.[5]

Cool the reaction solution to 40°C and allow it to stand for phase separation.[5]

Recover the lower layer of unreacted 1-bromo-2-chloroethane.[5]

The upper aqueous layer is subjected to reduced pressure distillation to obtain a pasty

residue.[5]

Add 500 ml of methanol to the residue and reflux for 0.5 hours.[5]

Filter the hot solution to remove sodium chloride.[5]
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Cool the filtrate to 0°C and maintain for 2 hours to allow for crystallization.[5]

Filter the crystalline product and dry the filter cake at 50°C to obtain the target product,

sodium 2-chloroethanesulfonate.[5]

Synthesis Workflow

Reactants:
- 1-bromo-2-chloroethane

- Sodium sulfite
- Water (solvent)

- Catalysts (CuCl, (C4H9)4NCl)

Reaction
(50°C, 1.5h)

Phase Separation
(Cool to 40°C)

Reduced Pressure Distillation
of Aqueous Layer

Recovered
1-bromo-2-chloroethane

Recrystallization
from Methanol

Filtration and Drying
(50°C)

Sodium Chloride
(removed by filtration)

Final Product:
Sodium 2-chloroethanesulfonate

Click to download full resolution via product page

Synthesis workflow for sodium 2-chloroethanesulfonate.

Biological Activity and Applications
There is no substantial evidence to suggest that 2-chloroethane-1-sulfonic acid plays a direct

role in biological signaling pathways. Its primary utility lies in its function as a chemical

intermediate and a laboratory reagent.

Known applications include:

Chemical Synthesis: It serves as an important intermediate in the synthesis of various

organic compounds, including pharmaceuticals and biological buffers.[4]

Protein Modification: The compound is used to modify proteins and peptides, which can

enhance their stability and functionality for research in enzymology and drug development.[1]
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Sulfoethylating Agent: Its sodium salt is used as a sulfoethylating agent, for instance, in the

preparation of sulfoethyl cellulose, which is utilized as an excipient in pharmaceutical

formulations.[3][6]

Industrial Applications: It is a component in the preparation of coal water slurry dispersants.

[2][3]

Safety Information
2-Chloroethane-1-sulfonic acid and its salts should be handled with care in a laboratory setting.

The compound is classified as a skin and serious eye irritant.[7] It may also cause respiratory

irritation.[7] Appropriate personal protective equipment, including gloves, safety goggles, and a

lab coat, should be worn when handling this chemical. For detailed safety information, refer to

the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling ZLJ-6: A Technical Guide to 2-Chloroethane-
1-sulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662394#what-is-the-chemical-structure-of-zlj-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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